Cas no 854158-89-7 ((3-azidopropyl)cyclohexane)

• Product Name: (3-azidopropyl)cyclohexane
• CAS No: 854158-89-7
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• CID: 3409966
• PubChem ID: 66545466
• Update Time: 2025-07-21

(3-azidopropyl)cyclohexane Chemical and Physical Properties

Names and Identifiers

• CYCLOHEXANE, (3-AZIDOPROPYL)-
• (3-azidopropyl)cyclohexane
• 854158-89-7
• EN300-1837383
• AKOS015995855

• Inchi： 1S/C9H17N3/c10-12-11-8-4-7-9-5-2-1-3-6-9/h9H,1-8H2
• InChI Key： HSGZVZASXVOBNC-UHFFFAOYSA-N
• SMILES： N(CCCC1CCCCC1)=[N+]=[N-]

Computed Properties

• Exact Mass: 167.142247555Da
• Monoisotopic Mass: 167.142247555Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 14.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Azo imides

Additional information on (3-azidopropyl)cyclohexane

Introduction to (3-azidopropyl)cyclohexane (CAS No. 854158-89-7)

(3-azidopropyl)cyclohexane, with the CAS number 854158-89-7, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its cyclohexane ring substituted with a propyl group terminated by an azide functional group, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry and drug development.

The structure of (3-azidopropyl)cyclohexane), featuring both the cyclohexane backbone and the azide moiety, contributes to its versatility in various chemical transformations. The azide group, in particular, is a versatile handle that can be readily modified through reactions such as substitution, reduction, or coupling, making it an indispensable tool in synthetic organic chemistry. This flexibility has positioned (3-azidopropyl)cyclohexane as a key building block in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

In recent years, the demand for innovative intermediates like (3-azidopropyl)cyclohexane has surged due to advancements in drug discovery and development. The pharmaceutical industry continually seeks novel compounds that can serve as scaffolds for new drug candidates or as reagents in the synthesis of active pharmaceutical ingredients (APIs). The unique reactivity of the azide group in (3-azidopropyl)cyclohexane has made it particularly useful in the development of click chemistry applications, which are known for their efficiency and selectivity.

Click chemistry, a concept pioneered by Dr. K. Barry Sharpless, involves the use of modular reactions that are high-yielding, mild, and orthogonal. The copper-catalyzed azide-alkyne cycloaddition (CuAAC) is one of the most prominent examples of click chemistry reactions. (3-azidopropyl)cyclohexane, being an azide-containing compound, serves as an excellent precursor for such reactions. Its incorporation into drug candidates allows for rapid and efficient construction of complex molecular architectures, thereby accelerating the drug discovery process.

The utility of (3-azidopropyl)cyclohexane extends beyond pharmaceutical applications. In materials science, for instance, this compound has been explored as a precursor for the synthesis of functional polymers and coatings. The azide group can be used to introduce specific functionalities into polymer backbones, enabling the creation of materials with tailored properties such as biodegradability or enhanced mechanical strength.

The synthesis of (3-azidopropyl)cyclohexane) involves multi-step organic transformations that highlight its synthetic utility. Typically, it is synthesized by first introducing an azido group onto a propyl-substituted cyclohexane derivative. This can be achieved through nucleophilic substitution reactions or metal-catalyzed azide formation. The precise control over reaction conditions ensures high yields and purity, which are critical for industrial applications.

In academic research, (3-azidopropyl)cyclohexane) has been employed in studies aimed at understanding reaction mechanisms and developing new synthetic methodologies. Its role in transition-metal-catalyzed reactions has been particularly well-documented. For example, palladium-catalyzed cross-coupling reactions involving (3-azidopropyl)cyclohexane) have been used to construct carbon-carbon bonds efficiently. These findings contribute to the broader understanding of organometallic chemistry and its applications in drug synthesis.

The safety profile of (3-azidopropyl)cyclohexane) is another critical aspect that merits discussion. While azide groups are known for their potential reactivity under certain conditions, proper handling protocols ensure that risks are minimized. In laboratory settings, researchers adhere to strict safety guidelines to prevent unintended decomposition or exposure to hazardous intermediates. Industrial-scale production also employs advanced safety measures to maintain operational integrity.

The environmental impact of using (3-azidopropyl)cyclohexane) is another consideration that has gained traction in recent years. Efforts are underway to develop greener synthetic routes that reduce waste and minimize energy consumption. For instance, catalytic methods that employ recyclable catalysts or solvent-free conditions are being explored as alternatives to traditional synthetic approaches.

The future prospects of (3-azidopropyl)cyclohexane) in chemical research appear promising. As the demand for innovative intermediates continues to grow, compounds like this will play an increasingly important role in drug discovery and materials science. Ongoing research aims to expand its applications further by exploring new reaction pathways and developing novel derivatives with enhanced functionalities.

In conclusion, (3-azidopropyl)cyclohexane, CAS No. 854158-89-7), is a versatile compound with significant potential in both academic research and industrial applications. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists working on pharmaceuticals and advanced materials. As research progresses, we can expect to see even more innovative uses emerge from this remarkable compound.